![molecular formula C8H12O2 B6201578 1-methyl-2-oxabicyclo[2.2.2]octan-3-one CAS No. 59498-98-5](/img/no-structure.png)
1-methyl-2-oxabicyclo[2.2.2]octan-3-one
Overview
Description
1-Methyl-2-oxabicyclo[2.2.2]octan-3-one, also known as MBO, is an organic compound with a wide range of applications in scientific research. It is a bicyclic ketone with a molecular formula of C7H10O2, and is a versatile building block for synthesizing a variety of molecules. Due to its unique structure, MBO has been used in a variety of fields, including organic synthesis, drug discovery, and biochemistry.
Scientific Research Applications
1-methyl-2-oxabicyclo[2.2.2]octan-3-one has a wide range of applications in scientific research. It is a versatile building block for synthesizing a variety of molecules, including drugs and other biologically active compounds. It has been used in the development of new antibiotics, anti-cancer drugs, and other therapeutic agents. Additionally, it has been used in the synthesis of various polymers and materials. In addition, it has been used in the synthesis of fluorescent dyes, which are used in imaging and sensing applications.
Mechanism of Action
1-methyl-2-oxabicyclo[2.2.2]octan-3-one has a unique structure that allows it to interact with various biological targets. It has been shown to interact with proteins, enzymes, and other molecules in the body. In particular, it has been shown to interact with enzymes involved in energy metabolism, such as ATP synthase and pyruvate dehydrogenase. Additionally, it has been shown to interact with proteins involved in the regulation of gene expression, such as transcription factors.
Biochemical and Physiological Effects
1-methyl-2-oxabicyclo[2.2.2]octan-3-one has been shown to have a variety of biochemical and physiological effects. In particular, it has been shown to have anti-inflammatory, anti-cancer, and anti-microbial effects. Additionally, it has been shown to have anti-oxidant and anti-aging effects. Furthermore, it has been shown to have an effect on the metabolism of fats and carbohydrates, as well as the synthesis of proteins.
Advantages and Limitations for Lab Experiments
1-methyl-2-oxabicyclo[2.2.2]octan-3-one is a versatile compound that is widely used in scientific research. It has a number of advantages for lab experiments, including its low cost, its stability, and its low toxicity. Additionally, it is easy to synthesize and can be used to synthesize a variety of molecules. However, there are some limitations to using 1-methyl-2-oxabicyclo[2.2.2]octan-3-one in lab experiments. For example, it is not water soluble, and it can be difficult to purify. Additionally, it can be difficult to control the amount of 1-methyl-2-oxabicyclo[2.2.2]octan-3-one used in experiments.
Future Directions
1-methyl-2-oxabicyclo[2.2.2]octan-3-one has a wide range of applications in scientific research and has the potential to be used in the development of new drugs and therapeutic agents. Additionally, it could be used in the development of new materials and polymers. Furthermore, it could be used in the development of new imaging and sensing techniques. Additionally, it could be used to study the mechanisms of action of other compounds, such as drugs and natural products. Finally, it could be used to study the biochemical and physiological effects of a variety of compounds.
Synthesis Methods
1-methyl-2-oxabicyclo[2.2.2]octan-3-one can be synthesized in a variety of ways, including the Wittig reaction, the Ugi reaction, and the Corey-Fuchs reaction. The Wittig reaction is a type of chemical reaction used to form carbon-carbon double bonds. It involves the reaction of an aldehyde or ketone with a phosphonium ylide, which is generated from a phosphonium salt and a strong base. The Ugi reaction is a multicomponent reaction that involves the reaction of an amine, a carboxylic acid, and an isocyanide to form a product with four new bonds. The Corey-Fuchs reaction is a type of reaction used to form a ketone from an aldehyde and a vinyl halide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methyl-2-oxabicyclo[2.2.2]octan-3-one involves the cyclization of a precursor compound containing a cyclohexanone ring and a methyl group. The cyclization reaction is carried out under acidic conditions to form the oxabicyclic ring system.", "Starting Materials": [ "Methylcyclohexanone", "Acetic anhydride", "Sulfuric acid", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Methylcyclohexanone is reacted with acetic anhydride and sulfuric acid to form the corresponding acetylated product.", "Step 2: Sodium acetate is added to the reaction mixture to neutralize the excess sulfuric acid.", "Step 3: The reaction mixture is heated under reflux to promote cyclization of the acetylated product to form 1-methyl-2-oxabicyclo[2.2.2]octan-3-one.", "Step 4: The reaction mixture is cooled and diluted with water to quench the reaction and precipitate the product.", "Step 5: The product is isolated by filtration and washed with water to remove any impurities." ] } | |
CAS RN |
59498-98-5 |
Molecular Formula |
C8H12O2 |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
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